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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-2-fluorothiophenol (CAS No. 174414-93-8) in a laboratory setting. Adherence to these

procedures is critical to ensure personnel safety and procedural accuracy. This compound is

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation[1].

Hazard Summary & Key Safety Data
A summary of the key hazards associated with 4-Bromo-2-fluorothiophenol is provided

below. This information is derived from the Safety Data Sheet (SDS) and data for structurally

analogous compounds.
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Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Warning GHS07

Personal Protective Equipment (PPE)
The following PPE is mandatory for all personnel handling 4-Bromo-2-fluorothiophenol. This

multi-layered approach ensures protection against various exposure routes.
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Protection Type Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 5-mil

thickness). Change gloves

immediately upon

contamination.

Provides splash protection.

Nitrile gloves offer good

resistance to a range of

chemicals, but should be

changed promptly after

contact[2][3].

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation[1][2].

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.

Prevents skin contact and

protects against potential

splashes[2][4].

Respiratory Protection

All handling must be

conducted within a certified

chemical fume hood. If a fume

hood is not available or if

aerosolization is possible, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes inhalation of harmful

vapors and potential

respiratory irritation[1][2].

Operational and Handling Plan
A strict operational protocol is necessary to minimize exposure and maintain the integrity of the

compound.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are readily accessible[4].

Prepare and label all necessary glassware and equipment within the fume hood.
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Have designated, labeled waste containers ready for liquid and solid chemical waste[4].

Equilibrate the container of 4-Bromo-2-fluorothiophenol to room temperature before

opening to prevent moisture condensation, as the compound is air-sensitive[1][4].

Handling:

Don all required PPE before handling the chemical.

Conduct all manipulations of the compound under an inert atmosphere (e.g., argon or

nitrogen) to prevent degradation due to air sensitivity[1].

Avoid all personal contact, including inhalation[5].

Do not eat, drink, or smoke when using this product[1].

Wash hands thoroughly after handling[1].

Storage:

Keep the container tightly closed when not in use[1].

Store in a dry, cool, and well-ventilated area[1].

Store under an inert gas[1].

Keep away from heat, sparks, and flame, as well as incompatible materials such as strong

bases and strong oxidizing agents[1].

Emergency Procedures
Spill Response:

Evacuate the area and restrict access.

Ensure adequate ventilation. If the spill is within a fume hood, keep it operational[2].

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like sand

or vermiculite[2][5].
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal[2].

First-Aid Measures:

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and get immediate medical

attention[1].

After Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs,

get medical advice[6].

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention[7].

After Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call

a poison center or doctor if you feel unwell[7].

Disposal Plan
All waste containing 4-Bromo-2-fluorothiophenol must be treated as hazardous waste.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container.

Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be

placed in a sealed plastic bag and then into a designated solid hazardous waste

container[4].

All chemical waste must be disposed of through a licensed contractor, following all

institutional and governmental regulations. The recommended disposal method is

incineration in a facility equipped with an afterburner and scrubber[1].

Workflow for Safe Handling
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Preparation
- Verify Fume Hood & Safety Showers

- Prepare Glassware
- Ready Waste Containers

Don PPE
- Double Nitrile Gloves

- Goggles & Face Shield
- Lab Coat & Apron

Chemical Handling
(Inside Fume Hood)

- Use Inert Atmosphere
- Avoid Contact & Inhalation

Storage
- Tightly Sealed

- Cool, Dry, Ventilated
- Under Inert Gas

If not all is used

Spill?

End of Procedure
- Decontaminate Work Area

- Doff PPE
- Wash Hands Thoroughly

Spill Procedure
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect for Disposal

Yes

Waste Disposal
- Segregate Liquid & Solid Waste
- Use Labeled, Sealed Containers

- Follow Licensed Contractor Procedures

No

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Bromo-2-fluorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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